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Compound of Interest

Compound Name: Triallyl trimellitate

Cat. No.: B153658

Technical Support Center: Triallyl Trimellitate

This technical support center provides guidance on the safe handling and storage of triallyl
trimellitate for researchers, scientists, and drug development professionals. The information is
presented in a question-and-answer format to address specific issues you may encounter
during your experiments.

Frequently Asked Questions (FAQSs)
Q1: What is triallyl trimellitate and what are its primary hazards?

Triallyl trimellitate (CAS No. 2694-54-4) is a colorless to light yellow liquid.[1] It is recognized
as an irritant, capable of causing skin, eye, and respiratory system irritation.[1] It is also harmful
if swallowed.

Q2: Are there established occupational exposure limits (OELS) for triallyl trimellitate?

Currently, there are no established Permissible Exposure Limits (PELs) from OSHA or
Threshold Limit Values (TLVs) from ACGIH for triallyl trimellitate.[2]

Q3: How should I handle triallyl trimellitate in the absence of established OELs?

For substances without established OELSs, the National Institute for Occupational Safety and
Health (NIOSH) recommends a process called "occupational exposure banding".[3][4] This
process categorizes chemicals into bands based on their health outcomes, which then helps in
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determining the necessary level of control. It is recommended to have an occupational
hygienist or a trained safety manager assess the risk and determine the appropriate handling
and control strategies.[3][4]

Q4: What are the general safe handling procedures for triallyl trimellitate?

Always handle triallyl trimellitate in a well-ventilated area.[2] Avoid breathing in mist, gas, or
vapors.[2] Direct contact with skin and eyes should be avoided.[2] It is recommended to use
non-sparking tools to prevent fire from electrostatic discharge.[2]

Q5: What are the recommended storage conditions for triallyl trimellitate?

Store triallyl trimellitate in a tightly closed container in a dry, cool, and well-ventilated place.[2]
Keep it away from foodstuff containers and incompatible materials.[2]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cority.com/blog/new-guidance-for-hazardous-chemicals-with-no-oel/
https://ehsleaders.org/2019/07/niosh-issues-guidance-for-hazardous-substances-with-no-clear-oel/
https://www.benchchem.com/product/b153658?utm_src=pdf-body
https://www.benchchem.com/product/b153658?utm_src=pdf-body
https://www.chemicalbook.com/msds/triallyl-trimellitate.pdf
https://www.chemicalbook.com/msds/triallyl-trimellitate.pdf
https://www.chemicalbook.com/msds/triallyl-trimellitate.pdf
https://www.chemicalbook.com/msds/triallyl-trimellitate.pdf
https://www.benchchem.com/product/b153658?utm_src=pdf-body
https://www.benchchem.com/product/b153658?utm_src=pdf-body
https://www.chemicalbook.com/msds/triallyl-trimellitate.pdf
https://www.chemicalbook.com/msds/triallyl-trimellitate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Issue Possible Cause Recommended Action

For skin contact: Immediately
take off contaminated clothing.
Wash the affected area with
soap and plenty of water.
) o Consult a doctor. For eye
) o Direct contact with triallyl ) ) )
Skin or Eye Irritation ) ) contact: Rinse cautiously with
trimellitate. .
water for at least 15 minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing. Consult a

doctor.

Move the affected person to
fresh air. If breathing is difficult,
give oxygen. If not breathing,
) o ) ) give artificial respiration. Seek
Respiratory Irritation Inhalation of vapors or mists. ) ) ) )

immediate medical attention.
Do not use mouth-to-mouth
resuscitation if the chemical

was inhaled.

Rinse mouth with water. Do
NOT induce vomiting. Never
) ) ) ] give anything by mouth to an
Accidental Ingestion Ingestion of the chemical. ]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Chemical Spill Accidental release of the Evacuate personnel from the

substance. spill area. Ensure adequate
ventilation and remove all
sources of ignition. Wear
appropriate personal protective
equipment. Prevent further
leakage if it is safe to do so.
Contain the spill using an inert

absorbent material. Collect the
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absorbed material and place it
in a suitable, closed container
for disposal. Do not let the

chemical enter drains.

Data Presentation

Personal Protective Equipment (PPE)

Protection Type Specification

) Wear tightly fitting safety goggles with side-
Eye/Face Protection hield
shields.

Wear chemical-impermeable gloves that have
Skin Protection been inspected prior to use. Wear fire/flame

resistant and impervious clothing.

. _ If exposure limits are exceeded or irritation is
Respiratory Protection ) )
experienced, use a full-face respirator.

Storage and Incompatibility

Parameter Recommendation

Storage Temperature Store in a cool, dry place.

N Keep container tightly closed in a well-ventilated
Storage Conditions
area.

) ) Store apart from foodstuff containers and other
Incompatible Materials ) ) ]
incompatible materials.

Experimental Protocols

Detailed methodologies for handling and storage should be developed as part of your
laboratory's standard operating procedures (SOPs) and chemical hygiene plan. These should
be based on a thorough risk assessment.
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Safe Handling and Storage Workflow for Triallyl Trimellitate
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Caption: Workflow for the safe handling and storage of triallyl trimellitate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimellitate]. BenchChem, [2025]. [Online PDF]. Available at:
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triallyl-trimellitate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b153658?utm_src=pdf-body
https://www.benchchem.com/product/b153658?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3345878.htm
https://www.chemicalbook.com/msds/triallyl-trimellitate.pdf
https://www.cority.com/blog/new-guidance-for-hazardous-chemicals-with-no-oel/
https://ehsleaders.org/2019/07/niosh-issues-guidance-for-hazardous-substances-with-no-clear-oel/
https://ehsleaders.org/2019/07/niosh-issues-guidance-for-hazardous-substances-with-no-clear-oel/
https://www.benchchem.com/product/b153658#safe-handling-and-storage-procedures-for-triallyl-trimellitate
https://www.benchchem.com/product/b153658#safe-handling-and-storage-procedures-for-triallyl-trimellitate
https://www.benchchem.com/product/b153658#safe-handling-and-storage-procedures-for-triallyl-trimellitate
https://www.benchchem.com/product/b153658#safe-handling-and-storage-procedures-for-triallyl-trimellitate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

